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Compound of Interest

Compound Name: Gancaonin J

Cat. No.: B13441599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Gancaonin J is a prenylated chalcone, a class of natural products known for their diverse

biological activities. Isolated from plants of the Glycyrrhiza species, Gancaonin J has emerged

as a molecule of interest in pharmacological research. This technical guide provides a

comprehensive overview of its chemical structure, alongside a detailed exploration of its known

biological activities. The information presented herein is intended to serve as a foundational

resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug discovery. While data on its specific signaling pathways and detailed

in-vivo efficacy are still emerging, this guide consolidates the current understanding of

Gancaonin J's chemical and biological profile.

Chemical Structure and Properties
Gancaonin J is characterized by a chalcone scaffold substituted with two prenyl groups. Its

chemical identity has been established through spectroscopic methods.

Table 1: Chemical Identifiers for Gancaonin J
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Identifier Value

IUPAC Name

1-(2,4-dihydroxy-3,5-bis(3-methylbut-2-en-1-

yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-

one[1]

CAS Number 129280-37-1[1][2][3][4][5]

Molecular Formula C25H30O4[4]

Molecular Weight 394.50 g/mol [4]

SMILES
C\C(=C/Cc1c(O)cc(c(c1O)C(=O)\C=C\c1ccc(O)

cc1)/C=C(\C)C)\C

Biological Activities and Potential Therapeutic
Applications
Preliminary research has highlighted several biological activities of Gancaonin J, suggesting

its potential as a lead compound for the development of new therapeutic agents.

Cytotoxic Activity
Research has indicated that Gancaonin J possesses cytotoxic properties. Studies on the

cytotoxic activity of phenolic compounds from Glycyrrhiza pallidiflora have included Gancaonin
J, suggesting its potential for further investigation in oncology.[6]

Anti-Helicobacter pylori Activity
Gancaonin J has been identified as a flavonoid with anti-Helicobacter pylori activity,

suggesting its potential role in the management of peptic ulcers and other H. pylori-related

gastric conditions.[7]

Antiviral Potential: Dengue Virus NS2B/NS3 Protease
Inhibition
In silico studies have identified Gancaonin J as a potential inhibitor of the dengue virus

NS2B/NS3 protease.[8] This enzyme is essential for viral replication, making it a prime target
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for antiviral drug development. The inhibitory potential of Gancaonin J warrants further

investigation through in vitro and in vivo models to validate its efficacy as an anti-dengue agent.

[8]

Experimental Protocols
Detailed experimental protocols for the biological evaluation of Gancaonin J are not

extensively available in the public domain. The following represents a generalized workflow for

assessing the biological activities mentioned.
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Caption: Generalized workflow for the isolation, characterization, and biological evaluation of

Gancaonin J.

Signaling Pathways
The precise signaling pathways modulated by Gancaonin J are not yet well-defined in the

scientific literature. Given its classification as a chalcone and its observed biological activities, it
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is plausible that Gancaonin J may influence key cellular signaling cascades implicated in cell

proliferation, inflammation, and microbial pathogenesis. Further research is required to

elucidate the specific molecular targets and pathways through which Gancaonin J exerts its

effects.

Conclusion and Future Directions
Gancaonin J is a promising natural product with demonstrated cytotoxic, anti-Helicobacter

pylori, and potential antiviral activities. While its chemical structure is well-characterized, a

significant gap exists in the understanding of its pharmacological properties. Future research

should focus on:

Comprehensive Biological Screening: Evaluating the activity of Gancaonin J against a

broader range of cancer cell lines, microbial pathogens, and viruses.

Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways

affected by Gancaonin J to understand its mode of action.

In Vivo Efficacy and Safety: Conducting animal studies to assess the therapeutic potential,

pharmacokinetic profile, and toxicity of Gancaonin J.

Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Gancaonin J to

optimize its biological activity and drug-like properties.

A concerted effort in these areas will be crucial to unlock the full therapeutic potential of

Gancaonin J and pave the way for its development as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.abmole.com/products/gancaonin-j.html
https://www.medchemexpress.cn/cas/129280-37-1.html
https://www.aablocks.com/prods/name/G?page=21
https://www.researchgate.net/publication/303466115_Phenolic_compounds_from_Glycyrrhiza_pallidiflora_Maxim_and_their_cytotoxic_activity
https://www.researchgate.net/publication/389747963_Natural_retrochalcones_rare_compounds_with_diverse_biological_activities
https://www.pjps.pk/uploads/pdfs/30/6/Paper%2010.pdf
https://www.benchchem.com/product/b13441599#chemical-structure-of-gancaonin-j
https://www.benchchem.com/product/b13441599#chemical-structure-of-gancaonin-j
https://www.benchchem.com/product/b13441599#chemical-structure-of-gancaonin-j
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13441599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13441599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

